Cas no 17648-03-2 (9,10-Dihydroxy-2,3-dihydroanthracene-1,4-dione)
Quinone cryptochromes are organic compounds with molecular formula c14h10o4 and molecular weight 242.22
17648-03-2 structure
9,10-Dihydroxy-2,3-dihydroanthracene-1,4-dione
17648-03-2
C14H10O4
242.2268
MFCD00012251
137544
9,10-Dihydroxy-2,3-dihydroanthracene-1,4-dione Properties
Names and Identifiers
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- 9,10-Dihydroxy-2,3-dihydroanthracene-1,4-dione
- 1,4-Anthracenedione,2,3-dihydro-9,10-dihydroxy-
- 2,3-DIHYDRO-9,10-DIHYDROXY-1,4-ANTHRACENEDIONE
- LEUCO QUINIZARINE
- 1,4,9,1
- 1,4-DIHYDROXY-2,3-DIHYDRO ANTHRAQUINONE
- 2,3-dihydro-9,10-dihydroxy-4-anthracenedione
- 2,3-dihydro-9,10-dihydroxyanthracene-1,4-dione
- 2,3-dihydro-9,10-dihydroxyanthracene-1,4-dione <leucoquinizarin>
- 4-Anthracenedione,2,3-dihydro-9,10-dihydroxy-1
- 9,10-Dihydroxy-2,3-dihydro-1,4-anthracenedione
- 9,10-dihydroxy-2,3-dihydro-1,4-anthraquinone
- 9,10-DIHYDROXY-2,3-DIHYDRO-ANTHRACENE-1,4-DIONE
- Leuco-1,4-dihydroxyanthraquinone
- Leucoquinizarin
- 2,3-dihydro-9,10-dihydroxy-1,4-anthracene- dione,
- 1,4,9,10-Anthratetrol
- 2,3DIHYDRO-1,4-DIHYDROXY-9,10-ANTHRACENEDIONE
- +Expand
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- MFCD00012251
- 1S/C14H10O4/c15-9-5-6-10(16)12-11(9)13(17)7-3-1-2-4-8(7)14(12)18/h1-4,17-18H,5-6H2
- O=C1CCC(C2=C1C(O)=C3C=CC=CC3=C2O)=O
Computed Properties
- 242.05800
- 2
- 4
- 0
- 18
- 342
- 0
- 0
- 0
- 0
- 0
- 1
- 2.8
- 15
- 0
Experimental Properties
- 2.41020
- 74.60000
- 575.8°C at 760 mmHg
- 154-157℃
- Not determined
- Not determined
9,10-Dihydroxy-2,3-dihydroanthracene-1,4-dione Security Information
- 3
- S24/25; S26
- R36/37/38
- Xi
- 36/37/38-43
9,10-Dihydroxy-2,3-dihydroanthracene-1,4-dione Customs Data
- 2914690090
-
China Customs Code:
2914690090Overview:
2914690090 Other Quinones. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Summary:
2914690090 other quinones.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
9,10-Dihydroxy-2,3-dihydroanthracene-1,4-dione Price
9,10-Dihydroxy-2,3-dihydroanthracene-1,4-dione Related Literature
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1. Studies related to anthracyclines. Part 1. Some Diels–Alder reactions of 4a,9a-epoxy-4a,9a-dihydroanthracene-1,4,9,10-tetroneMalcolm Chandler,Richard J. Stoodley J. Chem. Soc. Perkin Trans. 1 1980 1007
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2. Enolate ion reactions of leucoquinizarin. Micheal additionsGilles Arsenault,A. Douglas Broadbent,Peter Hutten-Czapski J. Chem. Soc. Chem. Commun. 1983 437
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Miguel Angel Bello López,Manuel Callej ón Mochón,Jose L. Gómez Ariza,Alfonso Guiraúm Pérez Analyst 1986 111 1293
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4. Anthracyclinones. Part 5. Synthesis of some anthracyclinones and 4-hydroxyanthracyclinones containing a tertiary methyl carbinol function in ring A from D-glucose precursorsZulficar Ali,Shireen Qureshi,Gordon Shaw,Erik de Clercq J. Chem. Soc. Perkin Trans. 1 1990 2627
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Pieter Geysens,Jorik Evers,Wim Dehaen,Jan Fransaer,Koen Binnemans RSC Adv. 2020 10 39601
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Miguel A. Bello López,Manuel Callejón Mochón,José L. Gomez Ariza,Alfonso Guiraúm Pérez Analyst 1986 111 429
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Yu-Ping Tseng,Guan-Min Tu,Chia-Hung Lin,Chi-Tong Chang,Chi-Yung Lin,Yao-Pin Yen Org. Biomol. Chem. 2007 5 3592
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8. The reaction of leucoquinizarins with alkylenediaminesC. W. Greenhalgh,N. Hughes J. Chem. Soc. C 1968 1284
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Roberto Costantini,Luciano Colazzo,Laura Batini,Matus Stredansky,Mohammed S. G. Mohammed,Simona Achilli,Luca Floreano,Guido Fratesi,Dimas G. de Oteyza,Albano Cossaro Chem. Commun. 2020 56 2833
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Wei-Chi Lin,Yu-Ping Tseng,Chi-Yung Lin,Yao-Pin Yen Org. Biomol. Chem. 2011 9 5547
Recommended suppliers
Amadis Chemical Company Limited
(CAS:17648-03-2)9,10-Dihydroxy-2,3-dihydroanthracene-1,4-dione
99%
500g
286.0